16-Mdpoa
16-Mdpoa
Brand Name:
Vulcanchem
CAS No.:
16980-67-9
VCID:
VC21018659
InChI:
InChI=1S/C24H38O4/c1-14-12-21-19-7-6-17-13-18(28-16(3)26)8-10-22(17,4)20(19)9-11-23(21,5)24(14,27)15(2)25/h14,17-21,27H,6-13H2,1-5H3/t14-,17+,18+,19-,20+,21+,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CCC4CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C
Molecular Formula:
C24H38O4
Molecular Weight:
390.6 g/mol
16-Mdpoa
CAS No.: 16980-67-9
Cat. No.: VC21018659
Molecular Formula: C24H38O4
Molecular Weight: 390.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16980-67-9 |
|---|---|
| Molecular Formula | C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10S,13S,14S,16R,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H38O4/c1-14-12-21-19-7-6-17-13-18(28-16(3)26)8-10-22(17,4)20(19)9-11-23(21,5)24(14,27)15(2)25/h14,17-21,27H,6-13H2,1-5H3/t14-,17+,18+,19-,20+,21+,22+,23+,24+/m1/s1 |
| Standard InChI Key | GULJKNFZYNULNM-NZINOJMGSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@]1(C(=O)C)O)C)C)OC(=O)C |
| SMILES | CC1CC2C3CCC4CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C |
| Canonical SMILES | CC1CC2C3CCC4CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C |
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